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Compound of Interest

Compound Name: 2,3-Difluorobenzyl bromide

Cat. No.: B040081

An In-Depth Technical Guide to 2,3-Difluorobenzyl Bromide: Structure, Synthesis, and
Applications

Introduction

In the landscape of modern chemical synthesis, particularly within pharmaceutical and
agrochemical development, the strategic incorporation of fluorine atoms into organic molecules
IS a cornerstone of innovation. Fluorine's unique size and high electronegativity can profoundly
alter a molecule's metabolic stability, lipophilicity, and binding affinity. Among the array of
fluorinated building blocks, 2,3-Difluorobenzyl bromide (CAS No: 113211-94-2) has emerged
as a critical and versatile intermediate. Its distinct substitution pattern offers a powerful tool for
chemists to introduce the 2,3-difluorobenzyl moiety, unlocking enhanced properties in target
molecules. This guide provides a comprehensive technical overview of 2,3-Difluorobenzyl
bromide, from its fundamental chemical identity and properties to its synthesis, applications,
and safety protocols, tailored for professionals in research and drug development.

Chemical Identity and Properties

A precise understanding of a reagent's properties is fundamental to its effective application.
This section details the nomenclature, structure, and key physicochemical characteristics of
2,3-Difluorobenzyl bromide.

Nomenclature and Structure
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o Systematic IUPAC Name: 1-(Bromomethyl)-2,3-difluorobenzene

e Common Name: 2,3-Difluorobenzyl bromide

e Synonym: a-Bromo-2,3-difluorotoluene[1]

o CAS Number: 113211-94-2[1]

e Molecular Formula: C7HsBrF2

e Molecular Weight: 207.02 g/mol

Chemical Structure

The structure consists of a benzene ring substituted with two fluorine atoms at positions 2 and

3, and a bromomethyl group at position 1. The benzylic bromine is a highly effective leaving

group, making the compound an excellent electrophile for nucleophilic substitution reactions.

Caption: Chemical structure of 1-(Bromomethyl)-2,3-difluorobenzene.

Physicochemical Properties

The physical and chemical properties of 2,3-Difluorobenzyl bromide are summarized below.

These data are critical for planning reactions, purification procedures, and for ensuring safe

handling and storage.

Property Value Reference(s)
Colorless to light yellow clear

Appearance o [1]
liquid

Form Liquid

Density 1.628 g/mL at 25 °C

Refractive Index (n20/D)

1.528

Flash Point

90 °C (194.0 °F) - closed cup

Purity

>98.0% (GC)

[1]
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Synthesis and Mechanistic Considerations

2,3-Difluorobenzyl bromide is typically synthesized via the free-radical bromination of 2,3-
difluorotoluene. This reaction selectively targets the benzylic position due to the stability of the
resulting benzylic radical intermediate.

General Synthetic Pathway: Free-Radical Bromination

The transformation involves three key stages: initiation, propagation, and termination. Initiation
is typically achieved using a radical initiator like azobisisobutyronitrile (AIBN) or
photochemically with UV light. The propagation steps involve the abstraction of a benzylic
hydrogen by a bromine radical, followed by the reaction of the resulting benzyl radical with
molecular bromine.

2,3-Difluorotoluene
(Starting Material) —_—
Free-Radical Reaction Aqueous Workup 2,3-Difluorobenzyl Bromide
Brominating Agent (.., NBS) s (Reflux/Irradiation) (e.g., Na2S20s wash) (Distillation or Chromatography) (Final Product)

Radical Initiator (e.g., AIBN, UV Light)
Solvent (e.g., CCla)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,3-Difluorobenzyl bromide.

Detailed Experimental Protocol

This protocol describes a representative procedure for the synthesis of 2,3-Difluorobenzyl
bromide.

Objective: To synthesize 2,3-Difluorobenzyl bromide from 2,3-difluorotoluene via free-radical
bromination.

Materials:

o 2 3-Difluorotoluene
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e N-Bromosuccinimide (NBS)

e Azobisisobutyronitrile (AIBN)

e Carbon tetrachloride (CCls), anhydrous

o Saturated aqueous sodium thiosulfate (Na2S20s3) solution
o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2,3-difluorotoluene (1.0 eq) in anhydrous carbon tetrachloride.

» Addition of Reagents: Add N-Bromosuccinimide (1.05 eq) and a catalytic amount of AIBN
(0.02 eq) to the solution. Causality: NBS serves as the bromine source, providing a low,
steady concentration of Brz. AIBN is a thermal initiator that generates radicals upon heating,
starting the chain reaction.

o Reaction Execution: Heat the mixture to reflux (approx. 77 °C) and maintain reflux for 4-6
hours. The reaction can be monitored by GC or TLC to track the consumption of the starting
material. Causality: Heating provides the energy to initiate the radical chain reaction and
maintain its propagation.

e Workup - Quenching: Cool the reaction mixture to room temperature. Filter the mixture to
remove the succinimide byproduct.

o Workup - Washing: Transfer the filtrate to a separatory funnel. Wash the organic layer
sequentially with saturated NaHCOs solution (to neutralize any trace HBr), saturated
NazS20s3 solution (to quench any remaining Brz), and finally with brine. Causality: These
washing steps are critical for removing acidic byproducts and excess bromine, simplifying
the final purification.
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» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by vacuum distillation to yield 2,3-Difluorobenzyl
bromide as a clear, colorless to light-yellow liquid.

Self-Validation: The purity of the final product should be confirmed by Gas Chromatography
(GC) and its identity verified by *H NMR, 3C NMR, and Mass Spectrometry.

Applications in Research and Development

The reactivity of the benzylic bromide and the unique properties imparted by the difluorophenyl
ring make this compound a valuable intermediate in several high-value research areas.

o Pharmaceutical Drug Discovery: A primary application is in medicinal chemistry to synthesize
drug candidates with improved pharmacokinetic profiles. The introduction of fluorine can
block metabolic pathways, increase cell membrane permeability, and enhance binding
affinity to target proteins. For instance, 2,3-difluorobenzyl bromide has been utilized in the
synthesis of novel chemokine antagonists.

o Agrochemical Innovation: In the development of new pesticides and herbicides, fluorination
can lead to compounds with greater potency, stability, and selectivity. This allows for lower
application rates and potentially reduced environmental impact.

o Material Science: While less common, the 2,3-difluorobenzyl group can be incorporated into
polymers or specialty materials. The fluorine atoms can enhance properties such as thermal
stability, chemical resistance, and hydrophobicity.

Safety, Handling, and Storage

2,3-Difluorobenzyl bromide is a corrosive and hazardous chemical that requires strict safety
protocols.

Hazard Identification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

) H314: Causes severe
Skin

) o GHSO05 (Corrosion) Danger skin burns and eye
Corrosion/Irritation 1B
damage.[1]
) o GHSO07 (Exclamation ] H227: Combustible
Combustible Liquid Warning o
Mark) liquid.[1]

Note: This compound is also a lachrymator, causing irritation and tearing of the eyes.

Safe Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Always handle this compound in a certified chemical fume hood to
avoid inhalation of vapors.[1] Ensure an eyewash station and safety shower are readily

accessible.

o Personal Protective Equipment:

[e]

Eye/Face Protection: Wear chemical safety goggles and a face shield.

o

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

[¢]

Respiratory Protection: If there is a risk of inhalation, use a respirator with an appropriate

[e]

organic vapor/acid gas cartridge (e.qg., type ABEK).

» Handling Advice: Avoid contact with skin, eyes, and clothing.[1] Keep away from heat,

sparks, and open flames.[1]

Emergency Procedures

 In case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[1]

 In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong bases. It should be stored in
a designated corrosives area.[1]

Conclusion

2,3-Difluorobenzyl bromide is a high-value chemical intermediate whose utility is firmly
established in the fields of pharmaceutical research, agrochemical synthesis, and material
science. Its strategic importance lies in its ability to efficiently introduce a 2,3-difluorobenzyl
moiety, a structural motif known to confer beneficial properties such as enhanced metabolic
stability and binding affinity. A thorough understanding of its chemical properties, synthetic
routes, and stringent safety requirements is paramount for its effective and safe utilization. As
research continues to push the boundaries of molecular design, the role of specialized building
blocks like 2,3-Difluorobenzyl bromide will undoubtedly continue to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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